Cas no 1261855-61-1 (Methyl 2-chloro-5-cyanophenylacetate)

• Product Name: Methyl 2-chloro-5-cyanophenylacetate
• CAS No: 1261855-61-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4938920
• Update Time: 2025-07-25

Methyl 2-chloro-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-cyanophenylacetate

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)5-8-4-7(6-12)2-3-9(8)11/h2-4H,5H2,1H3
• InChI Key： VSKJZUFLALHILP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1CC(=O)OC

Computed Properties

• Exact Mass: 209.0243562 g/mol
• Monoisotopic Mass: 209.0243562 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1
• Molecular Weight: 209.63

Additional information on Methyl 2-chloro-5-cyanophenylacetate

Methyl 2-chloro-5-cyanophenylacetate (CAS No. 1261855-61-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-5-cyanophenylacetate, identified by its CAS number 1261855-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including a chloro substituent and a cyanophenyl moiety, make it a versatile building block for medicinal chemists.

The relevance of Methyl 2-chloro-5-cyanophenylacetate in contemporary drug development is underscored by its role in the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the preparation of compounds with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The chloro group in its structure facilitates further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties.

In addition to its neurological applications, Methyl 2-chloro-5-cyanophenylacetate has been explored in the development of cardiovascular drugs. Researchers have demonstrated its incorporation into molecules that exhibit vasodilatory effects, making them promising candidates for managing conditions like hypertension and angina. The presence of the cyanophenyl group contributes to the compound's ability to interact with biological targets, thereby influencing cellular processes relevant to cardiovascular health.

The synthesis of Methyl 2-chloro-5-cyanophenylacetate involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups efficiently. These methods not only improve yield but also enhance the purity of the final product, which is critical for pharmaceutical applications.

The pharmacokinetic profile of derivatives synthesized from Methyl 2-chloro-5-cyanophenylacetate has been extensively studied to optimize their therapeutic efficacy. Research indicates that modifications at the cyanophenyl and chloro-substituted positions can significantly alter metabolic stability and bioavailability. This knowledge has guided the design of next-generation drugs with improved pharmacokinetic properties, ensuring better patient outcomes.

The growing interest in Methyl 2-chloro-5-< strong >cyanophenylacetate strong >is also driven by its role in green chemistry initiatives. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These innovations align with global trends toward eco-friendly pharmaceutical production, ensuring that future drug development is both effective and environmentally responsible.

In conclusion, Methyl 2-< strong > chloro strong > -5 - < strong > cyanophenylacetate strong > (CAS No. 1261855-61-1) is a multifaceted compound with significant implications for pharmaceutical research and development. Its structural features enable the synthesis of novel therapeutic agents targeting various diseases, while advancements in synthetic methodologies continue to enhance its utility. As research progresses, this compound is poised to play an even greater role in shaping the future of medicine.